Cas no 1342703-40-5 (5-{bicyclo2.2.1heptan-2-yl}-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-{bicyclo2.2.1heptan-2-yl}-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1342703-40-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5703345
• PubChem ID: 63383094
• Update Time: 2025-09-19

5-{bicyclo2.2.1heptan-2-yl}-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1119657
• 5-(BICYCLO[2.2.1]HEPTAN-2-YL)-1,2,4-OXADIAZOLE-3-CARBOXYLICACID
• CS-0290989
• 5-(BICYCLO[2.2.1]HEPTAN-2-YL)-1,2,4-OXADIAZOLE-3-CARBOXYLIC ACID
• 5-{bicyclo[2.2.1]heptan-2-yl}-1,2,4-oxadiazole-3-carboxylic acid
• AKOS012689326
• 1342703-40-5
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-bicyclo[2.2.1]hept-2-yl-
• 5-{bicyclo2.2.1heptan-2-yl}-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C10H12N2O3/c13-10(14)8-11-9(15-12-8)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H,13,14)
• InChI Key： MTRYFJVLCGXJDV-UHFFFAOYSA-N
• SMILES： O1C(C2CC3CCC2C3)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 402.0±28.0 °C(Predicted)
• pka: 2.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids